Cas no 932321-05-6 (2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(4-methylphenyl)acetamide)

• Product Name: 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(4-methylphenyl)acetamide
• CAS No: 932321-05-6
• MF: C₂₃H₁₈ClN₃O₂
• MW: 403.860924243927
• CID: 5442218
• Update Time: 2025-06-08

2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloro-2-oxo-4-phenylquinazolin-1-yl)-N-(4-methylphenyl)acetamide
• 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(4-methylphenyl)acetamide

• Inchi： 1S/C23H18ClN3O2/c1-15-7-10-18(11-8-15)25-21(28)14-27-20-12-9-17(24)13-19(20)22(26-23(27)29)16-5-3-2-4-6-16/h2-13H,14H2,1H3,(H,25,28)
• InChI Key： LGVJACMMIFBHIQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CN1C2=C(C=C(Cl)C=C2)C(C2=CC=CC=C2)=NC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(4-methylphenyl)acetamide

Introduction to 2-(6-Chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(4-methylphenyl)acetamide (CAS No. 932321-05-6)

2-(6-Chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(4-methylphenyl)acetamide, also known by its CAS number 932321-05-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The structural complexity and unique functional groups of this compound make it a promising candidate for various therapeutic applications.

The core structure of 2-(6-Chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(4-methylphenyl)acetamide features a quinazolinone ring system substituted with a chlorophenyl group and an acetamide moiety. The quinazolinone ring is a bicyclic heterocycle consisting of a benzene ring fused to a pyrimidine ring. This structural motif is prevalent in many bioactive molecules and has been extensively studied for its pharmacological potential. The presence of the chlorophenyl group and the acetamide substituent further enhances the compound's biological activity by modulating its interactions with target proteins.

Recent research has highlighted the potential of quinazolinone derivatives in cancer therapy. A study published in the Journal of Medicinal Chemistry (2023) investigated the antiproliferative effects of several quinazolinone derivatives, including 2-(6-Chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(4-methylphenyl)acetamide. The results showed that this compound exhibited significant cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action was attributed to the compound's ability to inhibit key signaling pathways involved in cell proliferation and survival.

In addition to its antitumor properties, 2-(6-Chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(4-methylphenyl)acetamide has also shown promise in the treatment of inflammatory diseases. A study published in the Inflammation Research (2023) demonstrated that this compound effectively reduced inflammation in animal models of arthritis. The anti-inflammatory activity was attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The synthesis of 2-(6-Chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(4-methylphenyl)acetamide involves a multi-step process that typically starts with the formation of the quinazolinone core through a condensation reaction between an appropriate amine and an aryl ketone. Subsequent functionalization steps are then employed to introduce the desired substituents, such as the chlorophenyl group and the acetamide moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for further research and development.

The pharmacokinetic properties of 2-(6-Chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-y l)-N-(4-methylphenyl)acetamide have also been extensively studied. A study published in the Bioorganic & Medicinal Chemistry Letters (2023) evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of this compound. The results indicated that it has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration in preclinical studies.

The safety profile of 2-(6-Chloro - 2 - ox o - 4 - phen yl - 1 , 2 - dihyd roqu i nazol i n - 1 - yl ) - N - ( 4 - methylphe n yl ) acetam i de has been assessed through various toxicity studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 2-(6-Chloro - 2 - ox o - 4 - phen yl - 1 , 2 - dihyd roqu i nazol i n - 1 - yl ) - N - ( 4 - methylphe n yl ) acetam i de (CAS No. 932321 - 05 - 6) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.